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Adsorption Capacity & Conditions Comparison

Adsorbent
Material

Target
Dye

Maximum
Adsorption
Capacity
(qₘ)

Optimal
pH

Best-Fit
Isotherm
Model

Best-Fit
Kinetic
Model

Key
Reference

Steam-Activated
Carbon

(Rubberwood)
[1] [2]

Bismarck
Brown

2000 mg/g Information
missing

Langmuir Information
missing

J Hazard
Mater
(2005)

Y-doped ZnO
Biochar

Nanocomposite
[3]

Bismarck
Brown-R

181.78 mg/g Information
missing

Temkin Pseudo-
Second-

Order

Surfaces
and
Interfaces
(2025)

GO-g-pBCM
Nanocomposite

[4]

Bismarck
Brown

147 mg/g
(calc. from

data)

Information
missing

Langmuir Pseudo-
Second-

Order

Baghdad
Sci J
(2022)

W₅O₁₄ Nanorods

[5]

Bismarck

Brown R

17.84 mg/g 7 Langmuir

&

Pseudo-

Second-

Water
(2025)
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Freundlich Order

Magnetic

Modified Barley
Straw [6]

Bismarck

Brown Y

410.8-520.3

mg/g

Information

missing

Langmuir Pseudo-

Second-
Order

J Sci Food
Agric
(2016)

Self-N-doped
Activated
Carbon (AC7-
800) [7]

Acid
Brown
14

107.5 mg/g 1.5 Langmuir Pseudo-
Second-
Order

Sci Rep
(2025)

Self-N-doped
Activated
Carbon (AC7-
800) [7]

Acid
Yellow
36

263.2 mg/g 1.5 Langmuir Pseudo-
Second-
Order

Sci Rep
(2025)

Haloxylon
recurvum

Biomass [8]

Acid
Brown

354

10.01 mg/g Information
missing

Langmuir
& Temkin

Pseudo-
Second-

Order

Surfaces
and
Interfaces
(2020)

Detailed Experimental Protocols

To help you understand how this data was generated, here are the methodologies from key studies.

For Bismarck Brown on Steam-Activated Carbon (2000 mg/g) [1] [2]: The activated carbon was

prepared from rubberwood sawdust (Hevea brasiliensis) via steam activation. Batch adsorption

experiments were conducted at room temperature (298 K) by agitating the dye solution with the

adsorbent. The concentration of Bismarck Brown was measured at a wavelength (λmax) of 468 nm.

Equilibrium data were analyzed using Langmuir and Freundlich isotherm models.
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For Bismarck Brown R on Y-doped ZnO Biochar (181.78 mg/g) [3]: The Y-ZnO@C nanocomposite

was synthesized using a co-precipitation method with Podophyllum hexandrum rhizome biochar,

followed by pyrolysis at 600°C. Batch experiments were used to optimize parameters like adsorbent

dosage, temperature, contact time, and pH. The adsorption data were analyzed using various isotherm

and kinetic models.

For Acid Brown 14 on Self-N-doped Activated Carbon (107.5 mg/g) [7]: The adsorbent (AC7-800)

was fabricated by hydrothermally treating a 1:1:1 mass ratio of sawdust, fish waste (as a nitrogen

source), and zinc chloride at 180°C for 5 hours, followed by pyrolysis at 800°C for 1 hour. Batch

studies investigated the effect of initial dye concentration, solution pH, adsorbent dosage, and contact

time. The concentration of AB14 was monitored, and the data were fitted to isotherm and kinetic

models.

Research Status and Recommendations

The search results indicate that while Bismarck Brown dye has been extensively studied with a wide

variety of adsorbents, experimental data specifically for Acid Brown 434 is scarce. The most current and

directly relevant data for an "Acid Brown" dye is for Acid Brown 14 [7]. Here are some suggestions for your

research:

Focus on Adsorbent Type: The data shows that the adsorption capacity is highly dependent on the
adsorbent material. Modifying materials (e.g., chemical grafting, magnetic modification, nitrogen-

doping) significantly enhances performance [4] [3] [6].
Experimental Workflow: A typical adsorption study follows a systematic process, which can be

summarized as follows:
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Start: Adsorption Experiment

Adsorbent Preparation
and Characterization

Define Batch Parameters:
- Initial Dye Concentration

- Solution pH
- Adsorbent Dose

- Temperature
- Contact Time

Reach Adsorption
Equilibrium

Analyze Supernatant
(UV-Vis Spectrophotometer)

Data Modeling:
- Isotherm Models
- Kinetic Models

Determine Optimal Conditions
and Maximum Capacity (qₘ)

Click to download full resolution via product page

Consult Original Sources: For replicating experiments, consult the full research papers cited in the
tables for comprehensive details on characterization techniques, exact experimental setups, and

statistical analyses.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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